4-{2-[hydroxy(phenyl)acetyl]carbonohydrazonoyl}benzoic acid

• IUPAC Name: 4-[(E)-[(2-hydroxy-2-phenylacetyl)hydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C16H14N2O4/c19-14(12-4-2-1-3-5-12)15(20)18-17-10-11-6-8-13(9-7-11)16(21)22/h1-10,14,19H,(H,18,20)(H,21,22)/b17-10+
• InChI Key: KDBWMSXSMKMXKK-LICLKQGHSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NN=CC2=CC=C(C=C2)C(=O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(C(=O)N/N=C/C2=CC=C(C=C2)C(=O)O)O
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol

Description

This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. It is used by early discovery researchers, but Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.

Synthesis Analysis

The synthesis of carboxylic acid derivatives like this compound often involves enhancing the reactivity of the acid, either by using a strong acid catalyst to protonate the carboxyl and make it a better acceptor or by converting the –OH into a better leaving group. In the laboratory, carboxylic acids are converted into acid chlorides by treatment with thionyl chloride, SOCl2. This reaction occurs by a nucleophilic acyl substitution pathway.

Molecular Structure Analysis

The molecular structure of this compound is complex. The linear formula is C22H16Cl2N2O4. The molecular weight is 408.845.

Chemical Reactions Analysis

Carboxylic acids are not reactive enough to undergo nucleophilic addition directly, but their reactivity is greatly enhanced in the presence of a strong acid such as HCl or H2SO4. The mineral acid protonates the carbonyl-group oxygen atom, thereby giving the carboxylic acid a positive charge and rendering it much more reactive toward nucleophiles.

Safety and Hazards

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